Cas no 235088-69-4 (3,4,5-Trifluorobenzylamine)

3,4,5-Trifluorobenzylamine Properties

Names and Identifiers

• (3,4,5-Trifluorophenyl)methanamine
• 3,4,5-Trifluorobenzylamine
• 3,4,5-trifluorobenzyl amine
• (3,4,5-trifluorophenyl)methylamine
• 3, 4, 5-trifluorobenzylamine
• PubChem7403
• RARECHEM AL BW 0701
• AJGBQAAXUVSBCH-UHFFFAOYSA-N
• Benzenemethanamine,3,4,5-trifluoro-
• SBB087498
• 1584AB
• Benzenemethanamine, 3,4,5-trifluoro-
• 1-(3,4,5-trifluorophenyl)methanamine
• VZ34863
• 3,4,5-Trifluorobenzylamine, AldrichCPR
• FT-0614145
• A816755
• SCHEMBL1764604
• DTXSID50380349
• DS-4556
• MFCD00236318
• SB75868
• J-015132
• AC-17019
• AKOS009157406
• BDBM626031
• CK2434
• EN300-1611701
• 235088-69-4
• SY062291
• CS-W014325
• +Expand

• MDL： MFCD00236318
• InChIKey： AJGBQAAXUVSBCH-UHFFFAOYSA-N
• Inchi： 1S/C7H6F3N/c8-5-1-4(3-11)2-6(9)7(5)10/h1-2H,3,11H2
• SMILES： FC1C(=C(C([H])=C(C=1[H])C([H])([H])N([H])[H])F)F

Computed Properties

• Exact Mass: 161.04500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 161.045
• Heavy Atom Count: 11
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 2.26290
• PSA: 26.02000
• Refractive Index: 1.4736
• Boiling Point: 176.3°Cat760mmHg
• Melting Point: 44
• Flash Point: 69.4°C
• Color/Form: Yellow liquid
• Solubility: Unable or difficult to mix
• Sensitiveness: Air Sensitive
• Density: 1.32

3,4,5-Trifluorobenzylamine Security Information

• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： Xi
• Hazardous Material transportation number：2735
• Hazard Statement： Irritant
• PackingGroup：II
• Risk Phrases： R34: can cause burns.
• HazardClass：8

3,4,5-Trifluorobenzylamine Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Other Chemical Reagents